Clavamycin C 与 Clavamycin A 的抗真菌特异性对比
Clavamycin C 对念珠菌属 (Candida species) 表现出显著的抗真菌活性,这与 Clavamycin A 的广谱抗菌和抗真菌活性形成对比 [1]。其作用可被二肽或三肽特异性拮抗,但氨基酸无法抵消其效力 。这表明 Clavamycin C 通过一种独特的肽转运相关机制进入真菌细胞,而 Clavamycin A 可能使用不同的摄取途径 [2]。
| Evidence Dimension | Antifungal Specificity |
|---|---|
| Target Compound Data | Specific antifungal activity against Candida sp. |
| Comparator Or Baseline | Clavamycin A exhibits both antibacterial and antifungal properties |
| Quantified Difference | Not applicable (qualitative activity spectrum) |
| Conditions | Antimicrobial activity screening assays |
Why This Matters
对于需要选择性作用于真菌而不影响细菌共培养物的研究,Clavamycin C 是更合适的选择。
- [1] King, H. D., Langhärig, J., & Sanglier, J. J. (1986). Clavamycins, new clavam antibiotics from two variants of Streptomyces hygroscopicus. I. Taxonomy of the producing organisms, fermentation, and biological activities. The Journal of Antibiotics, 39(4), 510-515. View Source
- [2] Naegeli, H. U., Loosli, H. R., & Nussbaumer, A. (1986). Clavamycins, new clavam antibiotics from two variants of Streptomyces hygroscopicus. II. Isolation and structures of clavamycins A, B and C from Streptomyces hygroscopicus NRRL 15846, and of clavamycins D, E and F from Streptomyces hygroscopicus NRRL 15879. The Journal of Antibiotics, 39(4), 516-524. View Source
